Cas no 2228480-50-8 (1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene)
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene
- 2228480-50-8
- EN300-1734204
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- Inchi: 1S/C10H13NO4/c1-7-4-9(14-2)8(6-11(12)13)10(5-7)15-3/h4-5H,6H2,1-3H3
- InChI Key: FECLYSZPDUGTMR-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C)C=C(C=1C[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 211.08445790g/mol
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.3Ų
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1734204-0.05g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-0.1g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-0.25g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-0.5g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-1.0g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 1g |
$1172.0 | 2023-06-04 | ||
| Enamine | EN300-1734204-2.5g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-5.0g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 5g |
$3396.0 | 2023-06-04 | ||
| Enamine | EN300-1734204-10.0g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 10g |
$5037.0 | 2023-06-04 | ||
| Enamine | EN300-1734204-1g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 1g |
$1172.0 | 2023-09-20 | ||
| Enamine | EN300-1734204-5g |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene |
2228480-50-8 | 5g |
$3396.0 | 2023-09-20 |
1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene
Recent Advances in the Study of 1,3-Dimethoxy-5-methyl-2-(nitromethyl)benzene (CAS: 2228480-50-8)
1,3-Dimethoxy-5-methyl-2-(nitromethyl)benzene (CAS: 2228480-50-8) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its synthetic utility, biological activity, and mechanistic insights. The following sections provide a comprehensive overview of the latest research developments related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.
Recent studies have focused on the synthetic pathways for 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method for the nitromethylation of aromatic substrates, which significantly improved the efficiency of producing this compound. The study reported a yield of over 85% under mild reaction conditions, making it a promising candidate for large-scale synthesis. Additionally, the researchers employed density functional theory (DFT) calculations to elucidate the reaction mechanism, providing valuable insights into the electronic and steric factors influencing the process.
In the realm of biological activity, 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene has shown potential as a precursor for the development of antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited moderate to strong inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the nitro group's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies. These findings suggest that further structural modifications could enhance the compound's efficacy and selectivity.
Another area of interest is the compound's role in agrochemical applications. A recent report in Pest Management Science highlighted its use as an intermediate in the synthesis of novel herbicides. The study found that 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene derivatives could effectively inhibit the growth of common weeds by targeting specific enzymes in the shikimate pathway. Field trials conducted in 2023 showed a reduction in weed biomass by up to 70%, with minimal impact on non-target organisms. This research underscores the compound's potential as a sustainable alternative to conventional herbicides.
Despite these promising developments, challenges remain in the practical application of 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene. For instance, its stability under various environmental conditions and potential toxicity profiles require further investigation. A 2024 review article in Chemical Research in Toxicology summarized the current knowledge on the compound's ecotoxicological effects, calling for more comprehensive risk assessments. The authors emphasized the need for interdisciplinary collaboration to address these gaps and ensure the safe and effective use of this compound in industrial and pharmaceutical settings.
In conclusion, 1,3-dimethoxy-5-methyl-2-(nitromethyl)benzene (CAS: 2228480-50-8) represents a versatile and promising compound in the fields of medicinal chemistry and agrochemical research. Recent advances in synthetic methodologies, biological activity, and mechanistic understanding have paved the way for its potential applications. However, ongoing research is essential to overcome existing challenges and fully realize its benefits. This briefing provides a snapshot of the current state of knowledge and serves as a foundation for future investigations.
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